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Compound of Interest

Compound Name: Iodobenzene-d5

Cat. No.: B1590370 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides immediate, essential

safety and logistical information for Iodobenzene-d5, including personal protective equipment

(PPE) recommendations, operational procedures, and disposal plans. Adherence to these

guidelines is critical for ensuring laboratory safety and maintaining the integrity of experimental

work.

Physicochemical and Toxicological Data
A clear understanding of the properties of Iodobenzene-d5 is the first step in safe handling.

The following tables summarize key quantitative data for easy reference.
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Physical and Chemical

Properties
Value Reference

CAS Number 7379-67-1 [1]

Molecular Formula C6D5I [1]

Molecular Weight 209.04 g/mol [2]

Appearance Colorless to yellow liquid [1]

Density 1.823 g/cm³ [1]

Melting Point -29 °C

Boiling Point 188 °C

Flash Point 74 °C (165 °F)

Water Solubility 0.34 g/L at 30 °C

Toxicological Data (for

Iodobenzene)
Value Reference

Oral LD50 (Rat) 1,749 mg/kg

Inhalation LC50 (Rat) 16,320 mg/m³

Hazard Identification and Personal Protective
Equipment (PPE)
Iodobenzene-d5 is classified as a combustible liquid that is harmful if swallowed and causes

serious eye irritation. Appropriate PPE is mandatory to minimize exposure and ensure personal

safety.
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GHS Hazard

Statements
Code Description Reference

Acute Toxicity, Oral H302 Harmful if swallowed

Serious Eye

Damage/Eye Irritation
H318

Causes serious eye

damage

Flammable Liquids H227 Combustible liquid

Recommended Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical splash goggles that meet the ANSI Z.87.1 standard are

required. A face shield should be worn over safety glasses when there is a significant risk of

splashing.

Hand Protection: Due to the nature of halogenated aromatic hydrocarbons, selecting the

right gloves is critical. Viton® or Polyvinyl alcohol (PVA) gloves are recommended for

handling Iodobenzene-d5 as they show good resistance to chlorinated and aromatic

solvents. Neoprene gloves are considered to have poor resistance to halogenated

hydrocarbons and should be avoided. Always inspect gloves for any signs of degradation or

puncture before use and dispose of them properly after handling the chemical.

Skin and Body Protection: A flame-resistant lab coat should be worn and fully buttoned.

Appropriate shoes that cover the entire foot are required; open-toed shoes are not permitted

in the laboratory. For tasks with a higher risk of splashes, a chemically resistant apron should

be worn over the lab coat.

Respiratory Protection: Work with Iodobenzene-d5 should be conducted in a well-ventilated

area, preferably within a chemical fume hood. If engineering controls are not sufficient to

maintain exposure below permissible limits, a respirator may be required.

Operational Plan: Step-by-Step Handling Procedure
The following workflow outlines the essential steps for safely handling Iodobenzene-d5 in a

laboratory setting.
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Workflow for Handling Iodobenzene-d5

Preparation

Handling

Post-Handling & Cleanup

Review Safety Data Sheet (SDS)

Don Appropriate PPE:
- Viton® or PVA gloves

- Chemical splash goggles
- Flame-resistant lab coat

Ensure fume hood is operational

Work within a certified chemical fume hood

Begin Experiment

Dispense the required amount of Iodobenzene-d5

Keep container tightly sealed when not in use

Decontaminate work surfaces

Experiment Complete

Properly dispose of contaminated materials

Remove PPE in the correct order

Wash hands thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Iodobenzene-d5.
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Disposal Plan
Proper disposal of Iodobenzene-d5 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Liquid Waste: Unused or waste Iodobenzene-d5, as well as solutions containing it, should

be collected in a dedicated, properly labeled, and sealed waste container for halogenated

organic solvents. Do not mix with non-halogenated solvent waste.

Solid Waste: Contaminated solid waste, such as gloves, paper towels, and pipette tips,

should be collected in a separate, clearly labeled container for hazardous chemical waste.

Disposal Procedure:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name (Iodobenzene-d5), and the associated hazards (Combustible, Harmful,

Irritant).

Storage: Waste containers should be stored in a designated, well-ventilated, and secondary

containment area away from incompatible materials.

Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed chemical waste

disposal company. Do not dispose of Iodobenzene-d5 down the drain or in regular trash.

By adhering to these safety protocols and logistical plans, researchers can minimize the risks

associated with handling Iodobenzene-d5 and maintain a safe and compliant laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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